Cas no 1531567-99-3 (1-2-(1H-1,2,4-triazol-1-yl)pyridin-4-ylethan-1-one)

• Product name: 1-2-(1H-1,2,4-triazol-1-yl)pyridin-4-ylethan-1-one
• CAS No: 1531567-99-3
• MF: C₉H₈N₄O
• MW: 188.186020851135
• CID: 6281006
• PubChem ID: 80340800

1-2-(1H-1,2,4-triazol-1-yl)pyridin-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(1H-1,2,4-triazol-1-yl)pyridin-4-ylethan-1-one
• AKOS018903541
• 1531567-99-3
• 1-[2-(1h-1,2,4-triazol-1-yl)pyridin-4-yl]ethan-1-one
• EN300-1292745

• Inchi： 1S/C9H8N4O/c1-7(14)8-2-3-11-9(4-8)13-6-10-5-12-13/h2-6H,1H3
• InChI Key： ZGDLZERBDZGZOJ-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CN=C(C=1)N1C=NC=N1

Computed Properties

• Exact Mass: 188.06981089g/mol
• Monoisotopic Mass: 188.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 1-2-(1H-1,2,4-triazol-1-yl)pyridin-4-ylethan-1-one

Comprehensive Overview of 1-2-(1H-1,2,4-Triazol-1-yl)pyridin-4-ylethan-1-one (CAS No. 1531567-99-3): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 1-2-(1H-1,2,4-triazol-1-yl)pyridin-4-ylethan-1-one (CAS No. 1531567-99-3) has emerged as a compound of significant interest due to its unique structural features and potential applications. This heterocyclic molecule, characterized by a pyridine core linked to a 1,2,4-triazole moiety, is increasingly studied for its role in drug discovery and material science. Researchers and industry professionals are actively exploring its synthesis, reactivity, and functional properties, making it a focal point in contemporary chemical studies.

The compound's CAS number 1531567-99-3 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its systematic name, 1-2-(1H-1,2,4-triazol-1-yl)pyridin-4-ylethan-1-one, reflects the integration of two pharmacologically relevant heterocycles: the pyridine ring, known for its electron-deficient nature, and the 1,2,4-triazole group, which contributes to hydrogen bonding and metal coordination capabilities. This combination enhances the molecule's versatility in designing bioactive agents or functional materials.

Recent trends in scientific literature highlight growing inquiries about "synthesis methods for 1,2,4-triazole derivatives" and "pyridine-based drug intermediates," underscoring the relevance of this compound. Its structural motifs align with scaffolds used in kinase inhibitors, antifungal agents, and catalysts, addressing key challenges in medicinal chemistry. For instance, the 1,2,4-triazole fragment is frequently employed to improve metabolic stability and binding affinity in small-molecule therapeutics.

From a synthetic perspective, 1-2-(1H-1,2,4-triazol-1-yl)pyridin-4-ylethan-1-one can be prepared via condensation reactions between 4-acetylpyridine and 1H-1,2,4-triazole derivatives, often catalyzed by transition metals or under microwave-assisted conditions. Such protocols are frequently searched under terms like "green synthesis of heterocycles" or "microwave chemistry optimization," reflecting the demand for sustainable and efficient methodologies. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing its purity and confirming structural integrity.

Beyond pharmaceuticals, this compound's electron-rich nitrogen atoms make it a candidate for coordination chemistry and ligand design. Researchers investigating "metal-organic frameworks (MOFs)" or "catalytic C-H activation" may find its bifunctional architecture valuable. Additionally, its potential in agrochemicals and functional polymers is an area of active exploration, driven by the need for novel materials with tailored properties.

In summary, 1-2-(1H-1,2,4-triazol-1-yl)pyridin-4-ylethan-1-one (CAS No. 1531567-99-3) represents a multifaceted compound bridging diverse scientific disciplines. Its alignment with trending topics like "structure-activity relationships (SAR)" and "heterocyclic compound applications" ensures sustained relevance in both academic and industrial settings. As innovation in synthetic chemistry accelerates, this molecule is poised to play a pivotal role in addressing unmet needs across multiple sectors.